![molecular formula C19H26N8O B5670149 4-{4-[4-methyl-5-(morpholin-4-ylmethyl)-4H-1,2,4-triazol-3-yl]piperidin-1-yl}-7H-pyrrolo[2,3-d]pyrimidine](/img/structure/B5670149.png)
4-{4-[4-methyl-5-(morpholin-4-ylmethyl)-4H-1,2,4-triazol-3-yl]piperidin-1-yl}-7H-pyrrolo[2,3-d]pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of this compound and related structures involves multi-step chemical reactions. For instance, Bayomi et al. (1999) described the synthesis of 1,2,4-triazolo[1,5-alpha]pyrimidines, which bear structural resemblance, incorporating morpholine and piperidine moieties. This synthesis pathway could provide insights into the preparation of the target compound by showing how to incorporate similar functional groups (Bayomi, Abdelal, El-Ashry, & Ghoneim, 1999).
Molecular Structure Analysis
The molecular structure analysis of related compounds, such as those studied by Nguyen Dinh Thanh et al. (2023), who synthesized D-glucose-conjugated 4H-pyrano[2,3-d]pyrimidine−1H-1,2,3-triazole hybrid compounds with piperidine and morpholine rings, highlights the complexity and the potential interactions these structures can have. The crystallographic evaluation provides insight into how similar compounds interact at the molecular level, which is essential for understanding the behavior and potential reactivity of the target compound (Nguyen Dinh Thanh et al., 2023).
Chemical Reactions and Properties
The compound's chemical reactions can be diverse, given its complex structure. For example, Pocar et al. (1998) explored the pyrolysis of similar compounds, which led to the formation of morpholinopyrroles, indicating that the compound could undergo interesting transformations under specific conditions. This type of reaction can shed light on the reactivity and stability of the target compound under various chemical conditions (Pocar, Trimarco, & Bombieri, 1998).
Physical Properties Analysis
The physical properties of similar compounds, such as solubility, melting point, and crystalline structure, provide essential insights into how the compound can be handled, stored, and used in further reactions. Studies on polymorphs of related compounds have shown different crystalline structures and solubility profiles, indicating that slight changes in the molecular structure can significantly affect these properties (Bowes, Glidewell, Low, Melguizo, & Quesada, 2003).
Chemical Properties Analysis
The chemical properties, such as reactivity with various reagents, stability under different conditions, and potential for further functionalization, are crucial for understanding how the compound can be utilized in synthesis and other chemical processes. The reactions of similar compounds with nucleophiles and their mechanisms of formation, as researched by Lee and Kim (1993), provide valuable information on the chemical behavior and potential applications of the target compound (Lee & Kim, 1993).
properties
IUPAC Name |
4-[[4-methyl-5-[1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidin-4-yl]-1,2,4-triazol-3-yl]methyl]morpholine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N8O/c1-25-16(12-26-8-10-28-11-9-26)23-24-18(25)14-3-6-27(7-4-14)19-15-2-5-20-17(15)21-13-22-19/h2,5,13-14H,3-4,6-12H2,1H3,(H,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PDCVUDZFFIZJNJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NN=C1C2CCN(CC2)C3=NC=NC4=C3C=CN4)CN5CCOCC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N8O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.